Cas no 1805451-55-1 (3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine)

3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with notable chemical properties due to its unique substitution pattern. The presence of difluoromethyl, trifluoromethyl, and hydroxyl groups enhances its reactivity and potential utility in agrochemical and pharmaceutical applications. The fluorine atoms contribute to increased metabolic stability and lipophilicity, while the hydroxyl group offers a site for further functionalization. This compound serves as a versatile intermediate in the synthesis of more complex molecules, particularly those requiring fluorinated motifs for improved bioactivity. Its structural features make it valuable for research in medicinal chemistry and crop protection, where fluorine incorporation is often critical for performance optimization.

3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine structure

1805451-55-1 structure

Product Name:3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine

CAS No:1805451-55-1

MF:C₈H₆F₅NO

MW:227.131359577179

CID:4889046

Update Time:2025-06-08

3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine
- Inchi： 1S/C8H6F5NO/c1-3-2-4(15)14-6(8(11,12)13)5(3)7(9)10/h2,7H,1H3,(H,14,15)
- InChI Key： HIZZKCJGBRJGTC-UHFFFAOYSA-N
- SMILES： FC(C1C(C)=CC(NC=1C(F)(F)F)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 353
XLogP3: 1.2
Topological Polar Surface Area: 29.1

3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029027815-250mg	3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine	1805451-55-1	95%	250mg	$1,068.20	2022-04-01
Alichem	A029027815-500mg	3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine	1805451-55-1	95%	500mg	$1,752.40	2022-04-01
Alichem	A029027815-1g	3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine	1805451-55-1	95%	1g	$2,981.85	2022-04-01

3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine Related Literature

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Additional information on 3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine

Research Briefing on 3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine (CAS: 1805451-55-1) in Chemical Biology and Pharmaceutical Applications

The compound 3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine (CAS: 1805451-55-1) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique fluorinated substitutions, exhibits remarkable physicochemical properties that make it an attractive candidate for drug discovery and agrochemical applications. Recent studies have focused on its synthesis optimization, biological activity profiling, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this pyridine derivative through a novel palladium-catalyzed cross-coupling approach, achieving an 82% yield with excellent purity. The researchers highlighted the compound's stability under physiological conditions, making it suitable for further pharmacological evaluation. Structural analysis revealed that the strategic placement of fluorine atoms significantly enhances membrane permeability and metabolic stability compared to non-fluorinated analogs.

In biological evaluations, 3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine has shown potent inhibitory activity against several kinase targets, particularly demonstrating nanomolar affinity for JAK3 kinases in autoimmune disease models. A recent Nature Chemical Biology publication (2024) reported its unique binding mode through X-ray crystallography, where the difluoromethyl group forms critical hydrogen bonds with the kinase hinge region while the trifluoromethyl group participates in hydrophobic interactions with the protein's allosteric pocket.

The compound's agricultural applications have also gained attention. Research from Pest Management Science (2023) identified its derivative as a highly effective fungicide against Botrytis cinerea, with field trials showing 95% efficacy at concentrations as low as 50 ppm. The presence of multiple fluorine atoms contributes to both bioactivity and environmental persistence, prompting ongoing studies to optimize the balance between efficacy and ecological safety.

Current challenges in the development of 3-(Difluoromethyl)-6-hydroxy-4-methyl-2-(trifluoromethyl)pyridine include improving synthetic scalability and addressing potential metabolic liabilities. A 2024 ACS Medicinal Chemistry Letters perspective highlighted innovative approaches to these challenges, including flow chemistry adaptations and prodrug strategies to enhance bioavailability. The compound continues to serve as a valuable chemical probe for studying fluorine-specific biological interactions and as a lead structure for multiple therapeutic areas.

Future research directions focus on expanding the structure-activity relationship (SAR) around this core scaffold, with particular emphasis on modifying the hydroxy group position to fine-tune target selectivity. Collaborative efforts between academic and industrial researchers are underway to explore its potential in radiopharmaceutical applications, leveraging the fluorine atoms for ¹⁸F labeling in PET imaging probes. The compound's versatility ensures it will remain a focus of chemical biology research in the coming years.